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Compound of Interest

Compound Name:
N-(1H-indol-5-yl)-2-

thiophenecarboxamide

CAS No.: 708987-59-1

Cat. No.: B2846155

Get Quote

Introduction & Mechanism of Action
N-(1H-indol-5-yl)-2-thiophenecarboxamide represents a privileged pharmacophore in

medicinal chemistry. The indole moiety mimics the purine ring of ATP, allowing the molecule to

anchor into the hinge region of kinase active sites, while the thiophene arm extends into the

hydrophobic pocket to confer selectivity.

Primary Target:Pim Kinases (Pim-1, Pim-2, Pim-3). These constitutively active kinases are

overexpressed in leukemia (AML, ALL) and lymphoma, driving cell survival by

phosphorylating Bad (inhibiting apoptosis) and 4E-BP1 (promoting translation).

Secondary Targets:Flt3 (often co-inhibited with Pim) and Viral Nucleoproteins (e.g., Influenza

A NP, where similar scaffolds block nuclear accumulation).

Biological Readout: Treatment results in G1 cell cycle arrest, reduction in phosphorylation of

downstream effectors (p-Bad, p-S6K), and induction of apoptosis.
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Experimental Strategy
To rigorously validate the bioactivity of this compound, a tiered assay approach is required:

Phenotypic Potency: Determine the IC50 for cell viability in Pim-dependent cell lines.

Target Engagement: Confirm mechanism via Western Blot analysis of specific

phosphoproteins.

Functional Consequence: Quantify apoptosis and cell cycle arrest using Flow Cytometry.

Protocol 1: Cell Viability & IC50 Determination
Objective: Quantify the antiproliferative potency of the compound in leukemia cell lines. Cell

Models:

MV-4-11 (AML, Flt3-ITD, high Pim dependency) – Primary Model

K562 (CML, Bcr-Abl driven) – Specificity Control

PBMCs (Healthy donor) – Toxicity Control

Reagents:

Compound Stock: 10 mM in DMSO (Store at -20°C; avoid freeze-thaw cycles).

Assay Reagent: CellTiter-Glo® (Promega) or Resazurin (Sigma).

Step-by-Step Methodology:

Seeding: Plate MV-4-11 cells at 5,000 cells/well in 96-well white-walled plates in 90 µL

RPMI-1640 + 10% FBS.

Compound Preparation:

Prepare a 9-point serial dilution (1:3) of the compound in DMSO starting at 10 mM.

Dilute 1:100 into media to create 10x working stocks (Final DMSO concentration will be

0.1%).
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Treatment: Add 10 µL of 10x compound stock to cells.

Controls: DMSO only (0% inhibition), Staurosporine (1 µM, 100% kill).

Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

Readout:

Equilibrate plate to room temperature (30 min).

Add 100 µL CellTiter-Glo reagent. Shake orbitally for 2 min.

Incubate 10 min (stabilize signal).

Measure Luminescence (RLU).

Analysis: Fit data to a 4-parameter logistic (4PL) curve to calculate absolute IC50.

Protocol 2: Mechanism of Action (Western Blot)
Objective: Verify inhibition of Pim signaling by measuring the phosphorylation status of Bad

(Ser112) and 4E-BP1 (Thr37/46).

Workflow Visualization:
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Caption: Mechanism of Action. The compound inhibits Pim-1, preventing the phosphorylation of

Bad and 4E-BP1, thereby restoring apoptotic pathways.

Protocol:

Treatment: Seed MV-4-11 cells (1 x 10⁶ cells/mL) in 6-well plates. Treat with compound at 3x

IC50 and 10x IC50 for 6 hours.
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Lysis: Harvest cells by centrifugation. Wash with ice-cold PBS. Lyse in RIPA buffer

supplemented with Protease/Phosphatase Inhibitor Cocktail (Roche).

Quantification: Normalize protein concentration (BCA Assay) to 20 µ g/lane .

Electrophoresis: Resolve on 4-12% Bis-Tris SDS-PAGE gels. Transfer to PVDF membrane.

Blotting:

Primary Antibodies (1:1000, O/N at 4°C): Anti-p-Bad (Ser112), Anti-p-4E-BP1 (Thr37/46),

Anti-Pim-1 (Total), Anti-β-Actin (Loading Control).

Secondary Antibodies (1:5000, 1h RT): HRP-conjugated anti-rabbit/mouse.

Detection: Develop with ECL Prime. Band intensity of p-Bad should decrease in a dose-

dependent manner.

Protocol 3: Cell Cycle Analysis (Flow Cytometry)
Objective: Confirm G1 arrest, a hallmark of Pim kinase inhibition.

Treatment: Treat cells with 5 µM compound for 24 hours.

Fixation: Wash cells with PBS. Resuspend in 300 µL PBS. Add 700 µL ice-cold 70% Ethanol

dropwise while vortexing. Fix at -20°C for >2 hours.

Staining:

Wash ethanol-fixed cells with PBS.

Resuspend in PI/RNase Staining Buffer (BD Pharmingen).

Incubate 15 min at RT in dark.

Acquisition: Analyze on Flow Cytometer (e.g., BD FACSVerse). Record 20,000 events.

Analysis: Use ModFit LT™ or FlowJo to calculate % cells in G0/G1, S, and G2/M phases.

Expected Result: Significant increase in G0/G1 fraction compared to DMSO control.
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Data Summary & Troubleshooting
Parameter Expected Outcome Troubleshooting

IC50 (MV-4-11) 0.1 – 1.0 µM
If >10 µM, check compound

solubility or cell line identity.

p-Bad Signal >50% reduction at 6h
Ensure phosphatase inhibitors

are fresh in lysis buffer.

Solubility Soluble in DMSO up to 50 mM
If precipitating in media,

reduce final DMSO to <0.5%.

Safety Note: This compound is a potent bioactive agent. Handle with BSL-2 precautions. Wear

nitrile gloves and work in a fume hood when handling powder.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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